![molecular formula C18H17N3O3 B7715758 N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3-methoxybenzamide](/img/structure/B7715758.png)
N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3-methoxybenzamide, also known as EMOB, is a chemical compound that has been widely used in scientific research. EMOB is a potent and selective inhibitor of the TRPM8 ion channel, which is involved in various physiological processes, including cold sensation, pain perception, and cancer progression.
Mechanism of Action
N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3-methoxybenzamide inhibits the activity of TRPM8 by binding to a specific site on the channel protein. This binding prevents the influx of calcium ions into the cell, which is necessary for the activation of downstream signaling pathways. The inhibition of TRPM8 by this compound has been shown to reduce cold sensation, pain perception, and cancer cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of TRPM8 activity, the reduction of cold sensation, the attenuation of pain perception, and the suppression of cancer cell proliferation. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3-methoxybenzamide has several advantages for lab experiments, including its potency, selectivity, and specificity for TRPM8. This compound is also relatively easy to synthesize and has a long shelf-life. However, this compound has some limitations, including its potential toxicity and off-target effects. Researchers should use caution when working with this compound and should consider using alternative compounds or methods when necessary.
Future Directions
There are several future directions for the use of N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3-methoxybenzamide in scientific research. One direction is to investigate the role of TRPM8 in cancer progression and metastasis. This compound has been shown to inhibit the proliferation and migration of prostate and breast cancer cells, suggesting that TRPM8 may be a potential therapeutic target for cancer treatment. Another direction is to explore the therapeutic potential of this compound for the treatment of chronic pain and inflammatory diseases. This compound has been shown to have anti-inflammatory and analgesic effects in preclinical models, suggesting that it may be a valuable tool for developing new treatments for these conditions. Finally, future studies should focus on the optimization of this compound and the development of new TRPM8 inhibitors with improved potency, selectivity, and safety profiles.
Synthesis Methods
The synthesis of N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3-methoxybenzamide involves several steps, including the reaction of 3-ethyl-1,2,4-oxadiazole-5-carboxylic acid with thionyl chloride to form 3-ethyl-1,2,4-oxadiazole-5-carbonyl chloride. The carbonyl chloride is then reacted with 2-aminoacetophenone to form N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide. Finally, the acetamide is reacted with 3-methoxybenzoyl chloride to form this compound.
Scientific Research Applications
N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3-methoxybenzamide has been extensively used in scientific research to investigate the function and regulation of the TRPM8 ion channel. TRPM8 is a cold and menthol-sensitive ion channel that is expressed in various tissues, including sensory neurons, prostate cancer cells, and breast cancer cells. This compound has been shown to inhibit the activity of TRPM8 in a dose-dependent manner, which makes it a valuable tool for studying the role of TRPM8 in different biological processes.
properties
IUPAC Name |
N-[2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]-3-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3/c1-3-16-20-18(24-21-16)14-9-4-5-10-15(14)19-17(22)12-7-6-8-13(11-12)23-2/h4-11H,3H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORXPUDFGQQSYIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=N1)C2=CC=CC=C2NC(=O)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.